2-ethyl-N-[3-(2-ethyl-1H-imidazol-1-yl)propyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-ethyl-N-[3-(2-ethylimidazol-1-yl)propyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C15H21N5O/c1-3-13-18-10-12(11-19-13)15(21)17-6-5-8-20-9-7-16-14(20)4-2/h7,9-11H,3-6,8H2,1-2H3,(H,17,21)
• InChI Key: JJECBLQKTSXINO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NCCCN2C=CN=C2CC
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

This compound is part of a broader class of chemicals that involve imidazole and pyrimidine moieties. These structures are significant in medicinal chemistry due to their potential biological activities and their roles in synthesizing new compounds with possible therapeutic applications.

Synthesis Analysis

The synthesis of related compounds often involves Cu-catalyzed aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources. A novel activation mode where simultaneous selective cleavage of C-C and C-N bonds of the ethyl group occurs has been reported, showcasing the complex synthetic pathways that can lead to such compounds (Rao et al., 2017).

Molecular Structure Analysis

Studies have shown that related compounds can exhibit nearly planar ring systems with specific substituents demonstrating distinct spatial orientations. The crystal packing of these molecules is often stabilized by weak intermolecular interactions, highlighting the importance of molecular structure in determining the physical properties and reactivity of such compounds (Deng et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of these compounds can vary significantly depending on the substituents and the conditions applied. For instance, the palladium-catalyzed regioselective arylation of imidazo[1,2-a]pyrimidine showcases the synthetic versatility, allowing for the introduction of various functional groups at specific positions on the heterocyclic ring (Li et al., 2003).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structure, are closely related to their molecular structure. The planarity of the ring systems and the nature of substituents play a critical role in determining these properties, which in turn affect their chemical reactivity and potential applications.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for further functionalization, are crucial for understanding the utility of these compounds. For example, the modification of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) illustrates the strategic chemical modifications that can be employed to enhance the stability and biological relevance of these compounds (Linton et al., 2011).